N-(3-chloro-2-methylphenyl)-1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H21ClN2O3/c1-3-26-16-9-7-15(8-10-16)23-12-14(11-19(23)24)20(25)22-18-6-4-5-17(21)13(18)2/h4-10,14H,3,11-12H2,1-2H3,(H,22,25)
• InChI Key: KQHRRMWGPRZDHL-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=C(C(=CC=C3)Cl)C

Description

N-(3-chloro-2-methylphenyl)-1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CEM-102 or TAK-599 and is a member of the pyrrolidine carboxamide class of antibiotics.

Mechanism of Action

The mechanism of action of CEM-102 involves inhibition of bacterial protein synthesis. Specifically, it binds to the bacterial ribosome and prevents the formation of peptide bonds between amino acids, leading to the inhibition of protein synthesis and ultimately bacterial cell death.
Biochemical and Physiological Effects:
In addition to its antibacterial properties, CEM-102 has been shown to have anti-inflammatory effects. It has been demonstrated to inhibit the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. Furthermore, CEM-102 has been shown to have minimal toxicity in animal models, suggesting it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

One advantage of using CEM-102 in lab experiments is its broad-spectrum activity against a wide range of bacteria. This makes it a useful tool for studying bacterial infections and testing new antibacterial agents. However, one limitation of using CEM-102 is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving CEM-102. One area of interest is the development of new formulations or delivery methods that improve the solubility and bioavailability of the compound. Additionally, further studies are needed to fully understand the anti-inflammatory properties of CEM-102 and its potential use in treating inflammatory diseases. Finally, there is potential for the development of new antibacterial agents based on the structure of CEM-102.

Synthesis Methods

The synthesis of CEM-102 involves the reaction of 3-chloro-2-methylbenzoic acid with 4-ethoxyaniline in the presence of thionyl chloride to form the corresponding amide intermediate. This intermediate is then reacted with 1-(2-oxo-1-pyrrolidinyl)-2-bromoethanone in the presence of a base to form the final product, CEM-102. The overall yield of this synthesis method is approximately 30%.

Scientific Research Applications

CEM-102 has been extensively studied for its potential applications in treating bacterial infections. It has been shown to have activity against a wide range of gram-positive and gram-negative bacteria, including those that are resistant to other antibiotics. In addition to its antibacterial properties, CEM-102 has also been studied for its potential use in treating cancer and inflammatory diseases.